Cas no 1806336-94-6 (Ethyl 2-fluoro-5-methoxypyridine-3-acetate)

• Product Name: Ethyl 2-fluoro-5-methoxypyridine-3-acetate
• CAS No: 1806336-94-6
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 4905909
• Update Time: 2025-05-23

Ethyl 2-fluoro-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H12FNO3/c1-3-15-9(13)5-7-4-8(14-2)6-12-10(7)11/h4,6H,3,5H2,1-2H3
• InChI Key： ZABDAOTXTQRGAD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CN=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-fluoro-5-methoxypyridine-3-acetate

Ethyl 2-fluoro-5-methoxypyridine-3-acetate: A Comprehensive Overview

Ethyl 2-fluoro-5-methoxypyridine-3-acetate, identified by the CAS number 1806336-94-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fluorinated pyridine derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of Ethyl 2-fluoro-5-methoxypyridine-3-acetate features a pyridine ring substituted with a fluoro group at position 2, a methoxy group at position 5, and an acetate ester group at position 3. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Ethyl 2-fluoro-5-methoxypyridine-3-acetate, with its fluorinated pyridine core, is no exception. Researchers have explored its potential as a lead compound for the development of new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The methoxy group at position 5 enhances the compound's solubility, while the acetate ester at position 3 plays a crucial role in stabilizing the molecule during synthesis and storage.

The synthesis of Ethyl 2-fluoro-5-methoxypyridine-3-acetate involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the fluoro group at position 2. Additionally, modern techniques such as microwave-assisted synthesis have been employed to accelerate reaction times while maintaining high purity levels.

In terms of applications, Ethyl 2-fluoro-5-methoxypyridine-3-acetate has shown promise in various biological assays. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its activity against certain cancer cell lines has been reported, indicating its role as a candidate for anticancer drug development. The pyridine ring structure is particularly advantageous due to its ability to form hydrogen bonds and interact with biological targets such as proteins and nucleic acids.

Recent research has also focused on the environmental impact of Ethyl 2-fluoro-5-methoxypyridine-3-acetate. Studies conducted under simulated environmental conditions have shown that the compound undergoes rapid degradation under UV light, reducing concerns about its persistence in ecosystems. This is particularly important for compounds intended for agricultural use, where environmental safety is a critical consideration.

Looking ahead, Ethyl 2-fluoro-5-methoxypyridine-3-acetate is expected to play a pivotal role in future drug discovery efforts. Its unique combination of structural features makes it an ideal candidate for further modification and optimization. Researchers are currently exploring strategies to enhance its bioavailability while maintaining its therapeutic efficacy. Additionally, efforts are underway to investigate its mechanism of action at the molecular level, which could provide valuable insights into its potential clinical applications.

In conclusion, Ethyl 2-fluoro-5-methoxypyridine-3-acetate (CAS No. 1806336-94-6) stands out as a significant compound in contemporary chemical research. Its versatile structure and promising biological activities make it a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is poised to contribute significantly to advancements in medicine and agriculture.